Cas no 5665-62-3 (20-Carboxypregnane)

• Product Name: 20-Carboxypregnane
• CAS No: 5665-62-3
• MF: C₂₂H₃₆O₂
• MW: 332.520047187805
• CID: 2685103
• PubChem ID: 54126298
• Update Time: 2025-04-21

20-Carboxypregnane Chemical and Physical Properties

Names and Identifiers

• 2-[(8R,9S,10S,13S,14S,17R)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]propanoic acid
• SCHEMBL9173827
• 5665-62-3
• DTXSID10709198
• 20-Carboxypregnane

• Inchi： 1S/C22H36O2/c1-14(20(23)24)17-9-10-18-16-8-7-15-6-4-5-12-21(15,2)19(16)11-13-22(17,18)3/h14-19H,4-13H2,1-3H3,(H,23,24)/t14?,15?,16-,17+,18-,19-,21-,22+/m0/s1
• InChI Key： NRESKKGDHRQEMH-HPGXARPTSA-N
• SMILES： OC(C(C)[C@H]1CC[C@H]2[C@@H]3CCC4CCCC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 332.271530387Da
• Monoisotopic Mass: 332.271530387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3Ų